N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O5/c1-11-4-3-5-13(8-11)23-10-16(19)17-14-7-6-12(22-2)9-15(14)18(20)21/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: CZPDFENNOGLSOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of a methoxy group, a nitro group, and a phenoxy group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide can be achieved through a multi-step process involving the following key steps:

Nitration of 4-methoxyaniline: The starting material, 4-methoxyaniline, is nitrated using a mixture of concentrated sulfuric acid and nitric acid to yield 4-methoxy-2-nitroaniline.

Acylation: The 4-methoxy-2-nitroaniline is then acylated with chloroacetyl chloride in the presence of a base such as triethylamine to form N-(4-methoxy-2-nitrophenyl)acetamide.

Etherification: The final step involves the etherification of N-(4-methoxy-2-nitrophenyl)acetamide with 3-methylphenol in the presence of a suitable base like potassium carbonate to yield N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide.

Industrial Production Methods

In an industrial setting, the production of N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide would involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium dithionite.

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate.

Substitution: The phenoxy group can undergo nucleophilic substitution reactions with various nucleophiles such as amines or thiols.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon catalyst, sodium dithionite in aqueous solution.

Oxidation: Potassium permanganate in acidic or basic medium.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Reduction: N-(4-methoxy-2-aminophenyl)-2-(3-methylphenoxy)acetamide.

Oxidation: N-(4-hydroxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide has several scientific research applications, including:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs, particularly those targeting specific enzymes or receptors.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Materials Science: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Biological Studies: It can be used to study the effects of specific functional groups on biological activity.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide depends on its specific application. In medicinal chemistry, it may act by binding to a specific enzyme or receptor, thereby inhibiting or activating its function. The presence of the methoxy, nitro, and phenoxy groups can influence its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

N-(4-methoxyphenyl)-2-(3-methylphenoxy)acetamide: Lacks the nitro group, which may affect its reactivity and biological activity.

N-(4-nitrophenyl)-2-(3-methylphenoxy)acetamide: Lacks the methoxy group, which may influence its solubility and binding properties.

N-(4-methoxy-2-nitrophenyl)-2-phenoxyacetamide: Lacks the methyl group on the phenoxy ring, which may alter its steric and electronic properties.

Uniqueness

N-(4-methoxy-2-nitrophenyl)-2-(3-methylphenoxy)acetamide is unique due to the combination of its functional groups, which confer specific chemical and biological properties